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Compound of Interest

Compound Name: Gantofiban

Cat. No.: B15609153 Get Quote

This document provides detailed procedural guidance for the safe and compliant disposal of

Gantofiban, a small molecule antithrombotic agent. Adherence to these protocols is critical for

ensuring the safety of laboratory personnel and protecting the environment. As Gantofiban is a

chemical compound intended for research use only, it must be treated as hazardous chemical

waste.

Immediate Safety and Handling
Before beginning any disposal procedures, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including safety goggles, a laboratory coat, and nitrile gloves. All

handling of Gantofiban and its waste should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to avoid inhalation of any dust or aerosols.

In case of exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water. If skin

irritation occurs, seek medical advice.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention if eye irritation persists.

[1]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If you feel

unwell, call a poison center or doctor.[1]
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Ingestion: Rinse mouth with water and seek immediate medical attention.

Gantofiban Properties
A summary of the key chemical and physical properties of Gantofiban is provided below. This

information is essential for understanding its hazard profile and ensuring compatible waste

storage.

Property Value

Chemical Formula C₂₁H₂₉N₅O₆

Molecular Weight 447.49 g/mol

Appearance Solid

Purity 98%

Storage Store at 0-8°C, or -20°C for long-term.[2]

Step-by-Step Disposal Procedures
The following protocols outline the disposal process for various forms of Gantofiban waste.

Under no circumstances should Gantofiban or its containers be disposed of down the drain or

in regular trash.

1. Waste Segregation and Collection:

Solid Gantofiban Waste:

Unused or expired pure Gantofiban should be disposed of in its original container

whenever possible.

Contaminated disposable labware (e.g., pipette tips, gloves, weighing paper) should be

collected in a designated, clearly labeled, and sealed plastic bag or container for solid

chemical waste.[3]

Aqueous Solutions Containing Gantofiban:
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Collect all aqueous solutions containing Gantofiban in a dedicated, sealed, and properly

labeled hazardous waste container.

The container must be made of a material compatible with the chemical to prevent any

reaction.

Organic Solvent Solutions Containing Gantofiban:

Organic solvent waste containing Gantofiban must be collected in a separate,

appropriately labeled container for flammable or halogenated waste, depending on the

solvent used.[3] Never mix incompatible waste streams.

2. Waste Container Labeling:

All waste containers must be accurately labeled with a hazardous waste tag as soon as waste

accumulation begins. The label must include:

The full chemical name: "Gantofiban" (avoid abbreviations).

All other chemical constituents and their approximate percentages.

The date the container was first used for waste accumulation.

Relevant hazard warnings (e.g., "Irritant," "Handle with Care").

3. Storage of Waste:

Store waste containers in a designated, secure area away from incompatible materials.

Ensure all containers are tightly sealed to prevent spills or the release of vapors.

4. Disposal of Empty Gantofiban Containers:

To be considered non-hazardous, empty containers must be triple-rinsed with a suitable

solvent that can dissolve Gantofiban (e.g., ethanol, acetone).

The rinsate from this cleaning process is considered hazardous waste and must be collected

and disposed of as described above for liquid waste.[4]
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After triple-rinsing and allowing the container to air dry, completely deface or remove the

original label.[5] The clean, unlabeled container can then be disposed of as regular

laboratory glass or plastic waste.

5. Arranging for Waste Pickup:

Once a waste container is full or is no longer being used, arrange for its collection by your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor.

Follow all institutional procedures for waste pickup requests.

Experimental Protocol for Waste Segregation
This protocol details the methodology for segregating different forms of Gantofiban waste in a

laboratory setting.

Preparation: Designate separate, clearly labeled waste containers for solid Gantofiban
waste, aqueous Gantofiban solutions, and organic solvent solutions containing Gantofiban.

Solid Waste Collection: Following an experiment, collect all disposable items that have come

into contact with Gantofiban, such as pipette tips and gloves, and place them in the

designated solid waste container. Seal the container when not in use.

Liquid Waste Collection: Using a funnel, carefully pour all aqueous solutions containing

Gantofiban into the designated aqueous waste container. Similarly, pour all organic solvent

solutions containing Gantofiban into the designated organic solvent waste container.

Container Sealing and Storage: After each addition of waste, securely cap the containers.

Store the waste containers in a secondary containment bin in a designated satellite

accumulation area until they are ready for pickup.

Gantofiban Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Gantofiban.
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Caption: Workflow for the safe disposal of Gantofiban waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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